4-sec-butoxy-N-(2-furylmethyl)benzamide

• Molecular Formula: C16H19NO3
• Molecular Weight: 273.33 g/mol
• IUPAC Name: 4-butan-2-yloxy-N-(furan-2-ylmethyl)benzamide
• InChI: InChI=1S/C16H19NO3/c1-3-12(2)20-14-8-6-13(7-9-14)16(18)17-11-15-5-4-10-19-15/h4-10,12H,3,11H2,1-2H3,(H,17,18)
• InChI Key: SKSLYNYSVYCFSR-UHFFFAOYSA-N
• SMILES: CCC(C)OC1=CC=C(C=C1)C(=O)NCC2=CC=CO2

Description

4-sec-butoxy-N-(2-furylmethyl)benzamide, also known as BFB, is a chemical compound that has been widely used in scientific research. BFB has been found to have various biochemical and physiological effects, making it a valuable tool for studying different aspects of cellular and molecular biology.

Mechanism of Action

4-sec-butoxy-N-(2-furylmethyl)benzamide is an electrophilic compound that reacts with nucleophiles such as amino acids, DNA, and RNA. 4-sec-butoxy-N-(2-furylmethyl)benzamide forms covalent adducts with these nucleophiles, which can lead to changes in protein structure and function, as well as alterations in DNA and RNA transcription and translation.
Biochemical and Physiological Effects:
4-sec-butoxy-N-(2-furylmethyl)benzamide has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including proteases, kinases, and phosphatases. 4-sec-butoxy-N-(2-furylmethyl)benzamide has also been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, 4-sec-butoxy-N-(2-furylmethyl)benzamide has been shown to modulate the activity of ion channels and transporters, as well as alter the expression of various genes.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-sec-butoxy-N-(2-furylmethyl)benzamide in lab experiments is its specificity for certain nucleophiles, such as cysteine residues in proteins. This specificity allows researchers to study specific interactions between proteins and ligands, as well as identify potential drug targets. However, 4-sec-butoxy-N-(2-furylmethyl)benzamide can also have off-target effects and can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving 4-sec-butoxy-N-(2-furylmethyl)benzamide. One area of interest is the development of new 4-sec-butoxy-N-(2-furylmethyl)benzamide derivatives with increased specificity and potency. Additionally, 4-sec-butoxy-N-(2-furylmethyl)benzamide could be used to study the role of specific proteins in disease states, such as cancer and neurodegenerative disorders. Finally, 4-sec-butoxy-N-(2-furylmethyl)benzamide could be used to identify new drug targets and develop new therapeutics for various diseases.
Conclusion:
In conclusion, 4-sec-butoxy-N-(2-furylmethyl)benzamide is a valuable tool for scientific research, with a wide range of applications in the study of cellular and molecular biology. Its specificity and ability to form covalent adducts with nucleophiles make it a useful probe molecule for studying protein-ligand interactions and identifying potential drug targets. While there are some limitations to its use, 4-sec-butoxy-N-(2-furylmethyl)benzamide has the potential to lead to important discoveries in the field of biomedical research.

Synthesis Methods

The synthesis of 4-sec-butoxy-N-(2-furylmethyl)benzamide involves the reaction of 4-bromo-N-(2-furylmethyl)benzamide with sec-butyl lithium, followed by the addition of butyl bromide. The resulting product is purified using column chromatography to obtain the final compound, 4-sec-butoxy-N-(2-furylmethyl)benzamide.

Scientific Research Applications

4-sec-butoxy-N-(2-furylmethyl)benzamide has been used in a variety of scientific research applications, including the study of protein-protein interactions, protein-DNA interactions, and protein-ligand interactions. 4-sec-butoxy-N-(2-furylmethyl)benzamide is often used as a probe molecule to study the binding of different proteins to specific ligands or DNA sequences. It has also been used to study the role of specific amino acid residues in protein-ligand interactions.